doxylamine beta-D-glucuronide doxylamine beta-D-glucuronide
Brand Name: Vulcanchem
CAS No.: 137908-79-3
VCID: VC0134608
InChI: InChI=1S/C23H30N2O7/c1-23(15-9-5-4-6-10-15,16-11-7-8-12-24-16)31-14-13-25(2,3)21-19(28)17(26)18(27)20(32-21)22(29)30/h4-12,17-21,26-28H,13-14H2,1-3H3/t17-,18-,19+,20-,21+,23?/m0/s1
SMILES: CC(C1=CC=CC=C1)(C2=CC=CC=N2)OCC[N+](C)(C)C3C(C(C(C(O3)C(=O)[O-])O)O)O
Molecular Formula: C₂₃H₃₀N₂O₇
Molecular Weight: 446.49

doxylamine beta-D-glucuronide

CAS No.: 137908-79-3

Cat. No.: VC0134608

Molecular Formula: C₂₃H₃₀N₂O₇

Molecular Weight: 446.49

* For research use only. Not for human or veterinary use.

doxylamine beta-D-glucuronide - 137908-79-3

Specification

CAS No. 137908-79-3
Molecular Formula C₂₃H₃₀N₂O₇
Molecular Weight 446.49
IUPAC Name (2S,3S,4S,5R,6R)-6-[dimethyl-[2-(1-phenyl-1-pyridin-2-ylethoxy)ethyl]azaniumyl]-3,4,5-trihydroxyoxane-2-carboxylate
Standard InChI InChI=1S/C23H30N2O7/c1-23(15-9-5-4-6-10-15,16-11-7-8-12-24-16)31-14-13-25(2,3)21-19(28)17(26)18(27)20(32-21)22(29)30/h4-12,17-21,26-28H,13-14H2,1-3H3/t17-,18-,19+,20-,21+,23?/m0/s1
SMILES CC(C1=CC=CC=C1)(C2=CC=CC=N2)OCC[N+](C)(C)C3C(C(C(C(O3)C(=O)[O-])O)O)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator